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Compound of Interest

Compound Name: 1,1,3-Trichloropropane

Cat. No.: B1619012

Essential Safety and Handling Guide for 1,1,3-
Trichloropropane

Disclaimer: Specific safety and toxicological data for 1,1,3-Trichloropropane is not readily
available. The following guidance is based on the well-documented properties and hazards of
its isomer, 1,2,3-Trichloropropane. It is imperative to treat 1,1,3-Trichloropropane with a
similar high degree of caution, assuming it presents comparable health risks.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,1,3-Trichloropropane. The operational and
disposal plans herein are designed to ensure the safe handling of this hazardous chemical.

Health Hazard Summary

1,1,3-Trichloropropane is presumed to be a hazardous substance. Based on data for 1,2,3-
Trichloropropane, it is likely to be toxic if swallowed, inhaled, or in contact with skin.[1] Short-
term exposure may cause irritation to the eyes, skin, and respiratory tract.[2] Long-term or
repeated exposure may lead to more severe health effects, including potential damage to the
liver and kidneys.[2] 1,2,3-Trichloropropane is classified as a substance that may cause cancer
and is suspected of causing genetic defects and damaging fertility or the unborn child.[1]

Physical and Chemical Properties (Data for 1,2,3-
Trichloropropane)
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Property Value

Appearance Colorless to straw-colored liquid[2]
Odor Chloroform-like[2][3]

Boiling Point 156.85 °C (314.33 °F)[3]

Melting Point -14 °C (7 °F)[3]

Flash Point 71 °C (160 °F)[3]

Density 1.387 g/mL][3]

Solubility in Water

1,750 mg/L[3]

Occupational Exposure Limits (Data for 1,2,3-

Trichloropropane)

Organization

Limit

OSHA (PEL) 50 ppm (8-hour TWA)[3]
NIOSH (REL) 10 ppm (10-hour TWA) [skin][4]

0.005 ppm (TWA); A2 (suspected human
ACGIH (TLV) ppm ( ) (susp

carcinogen)[5]

Operational Plan: Safe Handling Procedure

Engineering Controls

o Ventilation: Always handle 1,1,3-Trichloropropane in a well-ventilated area.[5][6][7] A

certified chemical fume hood is required.

o Closed Systems: For larger quantities or continuous processes, use a closed system to

minimize vapor release.[5][6]

Personal Protective Equipment (PPE)
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PPE Category Specification

Chemical safety goggles or a face shield are

Eye Protection
mandatory to prevent eye contact.[5][6][8]

) Wear appropriate chemical-resistant gloves.
Hand Protection R
Consult manufacturer data for suitability.[5][6]

A lab coat or chemical-resistant apron should be
worn. For tasks with a higher risk of splashing,

Skin Protection ) )
chemical-resistant coveralls are recommended.

[5]L6]

If exposure limits are exceeded or in the event
Respiratory Protection of a spill, a NIOSH-approved respirator with

organic vapor cartridges is necessary.[5][6]

Handling Procedures

Read and understand the Safety Data Sheet (SDS) for 1,2,3-Trichloropropane before
starting any work.

Avoid inhalation of vapors and direct contact with skin and eyes.[7]
Do not eat, drink, or smoke in the work area.[6][7]
Wash hands thoroughly after handling.[6][7]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated
area away from incompatible materials such as strong bases and powdered metals.[5][6]

Emergency and First Aid Plan
Emergency Procedures
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Scenario Action

Move the affected person to fresh air
immediately. If breathing is difficult, provide
Inhalation oxygen. If breathing has stopped, give artificial

respiration. Seek immediate medical attention.

[2][6]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[2][6]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[2][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[6]

Spill Response

o Small Spills: Evacuate the area and ensure adequate ventilation. Remove all sources of
ignition.[8] Absorb the spill with an inert material such as sand, earth, or vermiculite.[6][9]
Place the contaminated material in a sealed, labeled container for disposal.[8][9]

o Large Spills: Evacuate the area immediately and contact emergency services. Prevent the
spill from entering drains or waterways.[5][9]

Disposal Plan

o Waste Collection: Collect all 1,1,3-Trichloropropane waste in a designated, properly
labeled, and sealed container.
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» Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company. Do not dispose of it down the drain or with regular trash.[6][9] All disposal
activities must comply with local, state, and federal regulations.

Safe Handling Workflow
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Caption: Workflow for Safe Handling of 1,1,3-Trichloropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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